Cas no 316381-49-4 (1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-)

• Product Name: 1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-
• CAS No: 316381-49-4
• MF: C₂₇H₂₉N₅
• MW: 423.552665472031
• CID: 1448062
• Update Time: 2024-08-25

1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-
• 1,2-Ethanediamine, N1-(phenylmethyl)-N1,N2,N2-tris(2-pyridinylmethyl)-

• Inchi： 1S/C27H29N5/c1-2-10-24(11-3-1)20-31(21-25-12-4-7-15-28-25)18-19-32(22-26-13-5-8-16-29-26)23-27-14-6-9-17-30-27/h1-17H,18-23H2
• InChI Key： XFPQKNUNOWTQHH-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)CC1=NC=CC=C1)CN(CC1=NC=CC=C1)CC1=NC=CC=C1

Computed Properties

• Exact Mass: 423.24257

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 536.6±45.0 °C(Predicted)
• PSA: 45.15
• pka: 5.38±0.50(Predicted)